1-(2-Methylmorpholin-3-yl)ethan-1-one

• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: 1-(2-methylmorpholin-3-yl)ethanone
• InChI: InChI=1S/C7H13NO2/c1-5(9)7-6(2)10-4-3-8-7/h6-8H,3-4H2,1-2H3
• InChI Key: DLJCQZYXMFZUCI-UHFFFAOYSA-N
• Canonical SMILES: CC1C(NCCO1)C(=O)C

Description

1-(2-Methylmorpholin-3-yl)ethan-1-one is a morpholine-derived ketone characterized by a 2-methyl-substituted morpholine ring attached to an ethanone core. Morpholine derivatives are widely utilized in pharmaceuticals and agrochemicals due to their versatile reactivity and ability to modulate physicochemical properties such as solubility and bioavailability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Methylmorpholin-3-yl)ethan-1-one typically involves the reaction of morpholine derivatives with appropriate reagents under controlled conditions. One common method involves the reaction of 2-methylmorpholine with ethanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride .

Industrial Production Methods

Industrial production of 1-(2-Methylmorpholin-3-yl)ethan-1-one may involve similar synthetic routes but on a larger scale. The process typically includes steps such as purification and crystallization to obtain the compound in high purity. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

1-(2-Methylmorpholin-3-yl)ethan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as alcohols or amines.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or ketones, while reduction may produce alcohols or amines .

Scientific Research Applications

1-(2-Methylmorpholin-3-yl)ethan-1-one has various applications in scientific research, including:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor in drug synthesis.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(2-Methylmorpholin-3-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

2-Methoxy-1-(morpholin-3-yl)ethan-1-one

• Structure : Features a methoxy group instead of the 2-methyl substituent on the morpholine ring.

1-{4-Hydroxy-3-[(morpholin-4-yl)methyl]phenyl}ethan-1-one

• Structure: Incorporates a morpholine-methyl group on a phenolic ring.
• Impact: The phenolic hydroxyl group introduces hydrogen-bonding capability, improving binding affinity in biological systems compared to aliphatic morpholine derivatives .

1-[3-(Morpholin-4-yl)-5-(trifluoromethyl)pyridin-2-yl]ethan-1-one

• Structure : Combines a trifluoromethylpyridine core with a morpholine substituent.
• Impact : The electron-withdrawing trifluoromethyl group enhances metabolic stability, a property advantageous in drug design .

Physicochemical Properties

Compound	Melting Point/State	Yield (%)	Key Spectral Data (NMR/HRMS)	Reference
1-(4-(Chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one	137.3–138.5°C (solid)	N/A	¹H/¹³C NMR confirmed sulfonyl group
2-Morpholino-2-(pyridin-2-yl)-1-(3-(trifluoromethyl)phenyl)ethan-1-one	Yellow oil	61	δ 195.6 (C=O), HRMS: 317.1057 [M+H]⁺
1-(Benzofuran-2-yl)ethan-1-one oxime ethers	Solid	N/A	IR: C=O stretch ~1700 cm⁻¹

• Key Observations: Electron-withdrawing groups (e.g., trifluoromethyl, sulfonyl) lower melting points and increase lipophilicity . Morpholine-containing ethanones often exhibit moderate yields (e.g., 61% for 3an), suggesting challenges in steric environments during synthesis .

Biological Activity

1-(2-Methylmorpholin-3-yl)ethan-1-one is a compound that has garnered attention in pharmaceutical research due to its potential therapeutic applications. This article explores its biological activity, mechanisms of action, and relevant case studies, supported by data tables and research findings.

The molecular formula of 1-(2-Methylmorpholin-3-yl)ethan-1-one is $C_7H_{15}N_1O$, and it features a morpholine ring which is known for its ability to enhance solubility and bioavailability in drug formulations.

Research indicates that 1-(2-Methylmorpholin-3-yl)ethan-1-one may interact with various biological targets, including enzymes involved in cellular signaling pathways. Its structure suggests potential activity as an inhibitor or modulator of specific proteins, particularly those related to cancer and bacterial infections.

Antibacterial Activity

Recent studies have highlighted the antibacterial properties of compounds featuring morpholine structures. For instance, related compounds have shown significant inhibitory effects against Gram-positive and Gram-negative bacteria. The antibacterial activity is often quantified using Minimum Inhibitory Concentration (MIC) values.

Compound	MIC (µg/mL)	Target Bacteria
1-(2-Methylmorpholin-3-yl)ethan-1-one	<0.03125	Staphylococcus aureus
7a	1–4	Escherichia coli, Pseudomonas aeruginosa
7h	16	Enterobacter cloacae

These results indicate that 1-(2-Methylmorpholin-3-yl)ethan-1-one may possess similar or enhanced antibacterial properties compared to other morpholine derivatives .

Anticancer Activity

The compound's potential as an anticancer agent has also been explored. It may function through mechanisms such as apoptosis induction and inhibition of tumor cell proliferation. For example, related morpholine compounds have been shown to selectively degrade mutant forms of epidermal growth factor receptor (EGFR), a common target in cancer therapy.

Case Studies

Several case studies have been conducted to evaluate the efficacy of morpholine-based compounds in clinical settings:

• Study on Antibacterial Efficacy : A series of experiments demonstrated that morpholine derivatives exhibit potent antibacterial activity against multi-drug resistant strains, with some compounds achieving low nanomolar IC50 values against DNA gyrase, a key enzyme in bacterial DNA replication .
• Anticancer Research : In vitro studies indicated that morpholine-containing compounds could effectively reduce the viability of cancer cell lines through mechanisms involving the ubiquitin-proteasome system, enhancing their therapeutic potential against cancers with aberrant EGFR signaling .